BENGHE Foundational & Exploratory

Check Availability & Pricing

17-Hydroxygracillin CAS number and molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 17-Hydroxygracillin

Cat. No.: B12299813

In-Depth Technical Guide: 17-Hydroxygracillin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available physicochemical data for 17-
Hydroxygracillin. Due to the limited specific information available in the public domain
regarding its detailed biological activity, this document focuses on its fundamental properties

and outlines a generalized experimental workflow for the extraction and isolation of similar
saponin compounds from plant matrices.

Physicochemical Data

The fundamental physicochemical properties of 17-Hydroxygracillin are summarized below.

Parameter Value Source

CAS Number 90308-85-3 ChemNorm[1]

Molecular Weight 901.04 g/mol ChemNorm, PubChem[1][2]
Molecular Formula C45H72018 ChemNorm, PubChem[1][2]

Experimental Protocols
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Detailed experimental protocols for the specific isolation and biological characterization of 17-
Hydroxygracillin are not readily available in the provided search results. However, as 17-
Hydroxygracillin is classified as a saponin, a generalized workflow for the extraction and
isolation of saponins from plant material is presented below. This protocol is intended as a
representative example and would require optimization for a specific plant source.

General Protocol for Saponin Extraction and Isolation
o Plant Material Preparation:

o The plant material (e.g., rhizomes, leaves) is collected, dried, and ground into a fine
powder to increase the surface area for extraction.

e Solvent Extraction:

o The powdered plant material is subjected to extraction with a suitable solvent. Commonly,
a primary extraction is performed with a non-polar solvent (e.g., hexane) to remove lipids
and pigments.

o Subsequent extraction is carried out with a more polar solvent, typically methanol or
ethanol, to extract the saponins. This can be performed using methods such as
maceration, Soxhlet extraction, or ultrasound-assisted extraction to improve efficiency.

e Solvent Partitioning:
o The crude alcoholic extract is concentrated under reduced pressure.

o The concentrated extract is then suspended in water and partitioned successively with
solvents of increasing polarity, such as chloroform, ethyl acetate, and n-butanol. Saponins
are often enriched in the n-butanol fraction.

o Chromatographic Purification:

o The n-butanol fraction is subjected to further purification using various chromatographic
techniques.
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o Column Chromatography: Initial separation is often performed on a silica gel or reversed-
phase (C18) column, eluting with a gradient of solvents (e.g., chloroform-methanol or
methanol-water).

o Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the
target saponin are further purified by preparative HPLC to yield the pure compound.

e Structure Elucidation:

o The structure of the isolated pure compound is confirmed using spectroscopic methods,
including Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy
(1H, 13C, and 2D-NMR).

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the extraction and isolation of
saponins like 17-Hydroxygracillin from a plant source.
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Caption: Generalized workflow for saponin isolation.
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Signaling Pathways

Currently, there is no specific information available from the provided search results detailing
the signaling pathways modulated by 17-Hydroxygracillin. Further research is required to
elucidate its mechanism of action and its effects on cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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